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Compound of Interest

Compound Name: Dioctanoin

Cat. No.: B093851 Get Quote

Essential Safety and Handling Guide for Dioctanoin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dioctanoin in a laboratory setting. It is designed for researchers,

scientists, and drug development professionals to ensure safe and effective handling of this

compound.

I. Chemical and Physical Properties
The following table summarizes key quantitative data for Dioctanoin. While Dioctanoin is not

classified as a hazardous substance according to available Safety Data Sheets (SDS),

adherence to standard laboratory safety protocols is essential.[1][2]
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Property Data

Molecular Formula C₁₉H₃₆O₅[1][3][4]

Molecular Weight 344.5 g/mol [3][4]

Appearance A neat oil[3][5]

Purity Typically ≥95% to >99%[3][4]

Storage Temperature
-20°C[3][5] or in a freezer[4][6] in a dry and cool

area.[1]

Stability ≥ 4 years when stored correctly[3][5]

Occupational Exposure Limits
No occupational exposure limit values have

been established.[1]

Solubility

Soluble in: Chloroform (10 mg/ml), DMF (30

mg/ml), Ethanol (10 mg/ml), DMSO (1 mg/ml).

[3][5] Sparingly soluble in: Aqueous buffers. To

prepare an aqueous solution, first dissolve in

DMF and then dilute.[5]

II. Personal Protective Equipment (PPE) and
Handling Procedures
While Dioctanoin is not classified as hazardous, following standard laboratory procedures

minimizes risk and ensures a safe working environment.[1][2] The "usual precautions for

handling chemicals should be observed."[1]

Step 1: Risk Assessment and Preparation
Review the Safety Data Sheet (SDS): Before handling, always read the complete SDS for

Dioctanoin.[7]

Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to

minimize potential exposure to any fumes that may arise from heating the product.[1][7]
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Gather Materials: Ensure all necessary equipment, including PPE and spill cleanup

materials, are readily accessible.

Step 2: Donning Personal Protective Equipment (PPE)
Although some safety data sheets suggest that specific PPE is not required for normal use,

adopting a standard level of protection is a critical best practice in any laboratory setting.[1][2]

Lab Coat: A standard lab coat should be worn to protect against accidental splashes.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[8]

Gloves: Use disposable nitrile gloves to prevent skin contact.[9] While not always strictly

required for Dioctanoin due to its properties, gloves are necessary to avoid contamination of

the sample and the workspace.[1]

Step 3: Safe Handling
Avoid Contact: Prevent direct contact with skin and eyes.[1][7]

Prevent Inhalation: Avoid inhaling any fumes, especially if the substance is heated.[1][7]

General Hygiene: Do not eat, drink, or store food in the work area.[7] Wash hands thoroughly

after handling the compound and before leaving the lab.[5][7]

Container Management: Keep the container well-closed when not in use.[1]

III. Spill and Emergency Procedures
Spill Response

Small Spills:

Wipe up the spill with an absorbent cloth or similar material.[1]

Clean the spill site by flushing with water.[1]

Large Spills:
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Cover the spill with an inert absorbent material like sand, diatomite, or universal binders.

[1][2]

Collect the absorbed material into a suitable container for disposal.

Note that there is a risk of slipping if the product has spilled.[1]

Environmental Precautions: Do not allow the substance to enter sewers or surface water.[2]

First Aid Measures
General Advice: If you have any concerns or if symptoms persist, seek medical advice.[1]

Inhalation: If fumes from heated product are inhaled, move the affected person to a warm

place with fresh air.[1]

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse eyes with plenty of water.

Ingestion: Do not ingest. If ingested, seek medical attention.[5]

IV. Disposal Plan
Dioctanoin is not classified as hazardous waste; however, disposal methods must comply with

local, state, and federal regulations.[1]

Waste Collection: Collect waste material and absorbed spill cleanup materials in a labeled,

sealed container.

Disposal Method: The recommended disposal method is to send the material to a landfill.[1]

This product is not typically recycled.[1]

Avoid Sewers: Do not discharge the product into sewers.[1]

V. Operational Workflow Diagram
The following diagram outlines the standard operational workflow for handling Dioctanoin,

from initial preparation to final disposal.
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Step 1: Preparation
- Review SDS

- Ensure Ventilation
- Gather Materials

Step 2: Don PPE
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Proceed

Step 3: Safe Handling
- Use Fume Hood

- Avoid Skin/Eye Contact

Proceed

Store at -20°C
in a sealed container

After Use

Spill or Exposure?

For Next Use

Emergency Procedure
- Follow Spill/First Aid Protocol

Yes

Step 4: Disposal
- Collect in Labeled Container

- Follow Local Regulations

No

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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